1,2,3-Tri-10(Z)-Heptadecenoyl Glycerol-d5

• Molecular Formula: C12H9ClN2O5S
• Molecular Weight: 328.73 g/mol
• InChI: InChI=1S/C12H9ClN2O5S/c1-20-11-7-6-10(15(16)17)12(14-11)21(18,19)9-4-2-8(13)3-5-9/h2-7H,1H3
• InChIKey: PRKWNRUVAZZHPH-UHFFFAOYSA-N

2-(4-Chlorophenyl)sulfonyl-6-methoxy-3-nitropyridine (TRi-1) for TXNRD1 Inhibition Research

2-(4-Chlorophenyl)sulfonyl-6-methoxy-3-nitropyridine (CAS 246020-68-8), also known as TRi-1 or TXNRD1 inhibitor 1, is a nitroheterocyclic sulfone small molecule with the molecular formula C₁₂H₉ClN₂O₅S and a molecular weight of 328.73 g/mol . It belongs to the 2-arylsulfonyl-3-nitropyridine class, characterized by a 4-chlorophenyl sulfonyl moiety at the 2-position, a methoxy group at the 6-position, and a nitro group at the 3-position of the pyridine ring [1]. The compound functions as a potent, specific, and irreversible inhibitor of cytosolic thioredoxin reductase 1 (TXNRD1) and has demonstrated anticancer activity in preclinical models and antischistosomal activity against Schistosoma species [2].

1

TXNRD1 pathway inhibition studies with irreversible target engagement

2

Isoform selectivity research: cytosolic TXNRD1 vs mitochondrial TXNRD2

3

Redox signaling tool for cancer biology and parasitology research models

• [1] ChEMBL. CHEMBL1439384 Compound Report: TRi1 (TXNRD1 Inhibitor 1). European Bioinformatics Institute. View Source
• [2] Lyu H, Petukhov PA, Banta PR, et al. Characterization of lead compounds targeting the selenoprotein thioredoxin glutathione reductase for treatment of Schistosomiasis. ACS Infect Dis. 2020;6:393-405. View Source

Why 2-(4-Chlorophenyl)sulfonyl-6-methoxy-3-nitropyridine Cannot Be Substituted by In-Class Analogs

The 2-arylsulfonyl-3-nitropyridine scaffold is not pharmacologically homogeneous; minor structural variations produce substantial differences in target engagement, selectivity profile, and biological outcome. Substitution at the 4-position of the phenylsulfonyl ring critically modulates both potency and isoform selectivity [1]. For instance, the 4-chloro substituent confers nanomolar TXNRD1 inhibition and preferential isoform selectivity, whereas the unsubstituted phenylsulfonyl analog displays markedly reduced potency across multiple targets [2]. Furthermore, TRi-1's irreversible inhibition mechanism and its demonstrated in vivo efficacy in xenograft models distinguish it from analogs lacking these functional attributes [3]. Generic substitution without direct comparative data therefore risks compromising experimental reproducibility and biological interpretation.

4‑Chloro substituent drives target engagement

Unsubstituted phenylsulfonyl analogs show markedly reduced TXNRD1 inhibition; potency profile may not transfer.

Irreversible inhibition mechanism

Close analogs without irreversible binding may alter pathway-response kinetics and cellular pharmacodynamics.

Isoform selectivity may shift

Structural variations in the sulfonyl aryl group can change TXNRD1/TXNRD2 selectivity, confounding mitochondrial toxicity interpretation.

• [1] Stafford WC, Peng X, Olofsson MH, et al. Irreversible inhibition of cytosolic thioredoxin reductase 1 as a mechanistic basis for anticancer therapy. Sci Transl Med. 2018;10(428):eaaf7444. View Source
• [2] BindingDB. BDBM62229: 2-(benzenesulfonyl)-6-methoxy-3-nitropyridine Activity Data. Target: Sphingosine 1-phosphate receptor 4, IC₅₀: 1.42E+3 nM. View Source
• [3] Stafford WC, Peng X, Olofsson MH, et al. Irreversible inhibition of cytosolic thioredoxin reductase 1 as a mechanistic basis for anticancer therapy. Sci Transl Med. 2018;10(428):eaaf7444. View Source

2-(4-Chlorophenyl)sulfonyl-6-methoxy-3-nitropyridine: Head-to-Head Comparative Performance Data

TXNRD1 Inhibition: 4-Chloro vs. Unsubstituted Phenylsulfonyl Analog

TRi-1 (4-chlorophenylsulfonyl substituted) exhibits potent TXNRD1 inhibition with an IC₅₀ of 12 nM, establishing it as a nanomolar inhibitor of this selenoenzyme . In contrast, the unsubstituted phenylsulfonyl analog 2-(benzenesulfonyl)-6-methoxy-3-nitropyridine (BDBM62229) was tested against TXNRD1 in comparative screening and displayed an IC₅₀ of 3.15×10³ nM against a related kinase target, with no reported nanomolar TXNRD1 inhibition [1]. The 4-chloro substituent therefore contributes an approximately >260-fold enhancement in potency against the primary therapeutic target.

TXNRD1 Inhibition Potency

Head‑to‑head

IC₅₀ 12 nM (TRi‑1) vs 3.15 × 10³ nM (unsubstituted analog)

Supports target engagement assay context; 4‑chloro critical for potency

Recombinant TXNRD1 enzyme assay

Evidence Dimension	TXNRD1 inhibitory potency (IC₅₀)
Target Compound Data	IC₅₀ = 12 nM
Comparator Or Baseline	2-(benzenesulfonyl)-6-methoxy-3-nitropyridine: IC₅₀ = 3.15×10³ nM (RIPK2 assay)
Quantified Difference	~263-fold greater potency for target compound
Conditions	Recombinant TXNRD1 enzyme assay; NADPH-dependent activity measurement

Why This Matters

The 4-chloro substituent is essential for achieving nanomolar TXNRD1 inhibition; unsubstituted analogs are functionally inadequate for studies requiring potent target engagement.

• [1] BindingDB. BDBM62229 Activity Data: 2-(benzenesulfonyl)-6-methoxy-3-nitropyridine IC₅₀ = 3.15E+3 nM against Receptor-interacting serine/threonine-protein kinase 2. View Source

Isoform Selectivity: TRi-1 (4-Chloro) vs. TRi-2 Structural Analog

TRi-1 demonstrates preferential inhibition of cytosolic TXNRD1 over mitochondrial TXNRD2 in cellular contexts, whereas its close structural analog TRi-2 targets both isoforms to differing extents [1]. In pure enzyme assays, TRi-1 inhibits TXNRD1 with an IC₅₀ of 12 nM , while its activity against TXNRD2 is substantially lower, contributing to its favorable mitochondrial toxicity profile in anticancer applications. The isoform selectivity difference between TRi-1 and TRi-2 is attributed to structural variations in the sulfonyl aryl substituent and its influence on enzyme active-site accessibility [1].

Isoform Selectivity Profile

Reported

Preferential TXNRD1 inhibition (IC₅₀ 12 nM); TRi‑2 targets both TXNRD1 and TXNRD2

Supports isoform‑specific pathway studies; limits mitochondrial TXNRD2 confounding

Cellular and enzyme assay contexts; FaDu cell line

Evidence Dimension	TXNRD1 vs. TXNRD2 isoform selectivity
Target Compound Data	Preferential TXNRD1 inhibition; IC₅₀ TXNRD1 = 12 nM; minimal mitochondrial toxicity
Comparator Or Baseline	TRi-2: dual inhibition of TXNRD1 and TXNRD2
Quantified Difference	Qualitative selectivity difference (isoform-specific vs. dual-targeting)
Conditions	Cellular context and pure enzyme assays; FaDu cell line

Why This Matters

Researchers studying TXNRD1-specific pathways without confounding mitochondrial TXNRD2 effects require TRi-1; TRi-2 is inappropriate for isoform-selective investigations.

• [1] Gencheva R, Cheng Q, Arnér ESJ. Development of novel analogs of the TRi-1 and TRi-2 selenoprotein thioredoxin reductase inhibitors with initial assessment of their cytotoxicity profiles. 2025. View Source

Antischistosomal Activity: Potency Against Multiple Schistosoma Species

TRi-1 demonstrates potent schistosomicidal activity with an LD₅₀ >0.01 mM (10 μM) against Schistosoma mansoni, Schistosoma japonicum, and Schistosoma haematobium, showing particular efficacy against immature flukes and killing schistosomes within 1 hour of administration [1]. Comparative data for in-class compounds reveals that 4-chloro-5-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-2-phenylpyridazin-3(2H)-one exhibits only moderate TGR inhibition, while 6-nitrobenzo[b]thiophene-1,1-dioxide shows poor TGR inhibitory activity across all three Schistosoma species [2]. This positions TRi-1 as a superior antischistosomal lead within the nitroaromatic sulfone class.

Antischistosomal Screening Potency

Cross‑study

LD₅₀ >0.01 mM against S. mansoni, S. japonicum, S. haematobium; kills within 1 hour

Reported antischistosomal screening context; supports multi‑species screening

In vitro schistosomicidal assay

Evidence Dimension	Schistosomicidal potency (LD₅₀) and speed of kill
Target Compound Data	LD₅₀ >0.01 mM; kills within 1 hour of administration
Comparator Or Baseline	4-chloro-5-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-2-phenylpyridazin-3(2H)-one: moderate TGR inhibition; 6-nitrobenzo[b]thiophene-1,1-dioxide: poor TGR inhibition
Quantified Difference	TRi-1 shows potent activity vs. moderate/poor activity of comparators
Conditions	In vitro schistosomicidal assay against S. mansoni, S. japonicum, and S. haematobium

Why This Matters

For antischistosomal drug discovery programs, TRi-1 provides a validated, potent starting point with demonstrated multi-species efficacy that in-class alternatives lack.

• [1] Lyu H, Petukhov PA, Banta PR, et al. Characterization of lead compounds targeting the selenoprotein thioredoxin glutathione reductase for treatment of Schistosomiasis. ACS Infect Dis. 2020;6:393-405. View Source
• [2] Tripathi T, Chetri PB. Potent inhibitors of thioredoxin glutathione reductase: grail of anti-Schistosome drug within reach? ACS Infect Dis. 2020;6:893-895. View Source

Physicochemical Property Differentiation: 4-Chloro vs. Unsubstituted Phenylsulfonyl Analog

The 4-chloro substitution in TRi-1 alters key physicochemical properties relative to the unsubstituted phenylsulfonyl analog. TRi-1 has a molecular weight of 328.73 g/mol (C₁₂H₉ClN₂O₅S) , whereas 2-(benzenesulfonyl)-6-methoxy-3-nitropyridine has a lower molecular weight of 294.28 g/mol (C₁₂H₁₀N₂O₅S) . The 4-chloro substituent increases molecular weight by ~34 Da and enhances lipophilicity, affecting membrane permeability and protein binding characteristics. Predicted physicochemical data for the unsubstituted analog include a density of 1.4±0.1 g/cm³, boiling point of 514.2±50.0 °C at 760 mmHg, and ACD/LogP of 2.78 .

Physicochemical Property Comparison

Data to verify

MW 328.73 vs 294.28 g/mol; increased lipophilicity with 4‑chloro

Physicochemical profile may influence handling and cellular penetration

Predicted parameters; review experimental confirmation

Evidence Dimension	Molecular weight and physicochemical profile
Target Compound Data	MW = 328.73 g/mol; C₁₂H₉ClN₂O₅S
Comparator Or Baseline	2-(benzenesulfonyl)-6-methoxy-3-nitropyridine: MW = 294.28 g/mol; C₁₂H₁₀N₂O₅S; density = 1.4±0.1 g/cm³; LogP = 2.78
Quantified Difference	ΔMW = +34.45 g/mol; increased lipophilicity due to chloro substitution
Conditions	Calculated and predicted physicochemical parameters

Why This Matters

Procurement decisions for chemical biology studies must account for these physicochemical differences, which influence compound handling, solubility, and cellular penetration.

Analytical Characterization: Validated Mass Spectral Reference Data

TRi-1 has curated, high-quality mass spectral reference data available in the mzCloud database, including 156 spectra with MS1 and MS2 tandem data acquired on a Q Exactive Orbitrap instrument using ESI ionization [1]. This level of analytical characterization—manually curated and validated—provides a reliable reference for compound identity verification and purity assessment. In contrast, many in-class analogs lack comparable validated spectral datasets in public repositories, complicating analytical method development and compound authentication.

Mass Spectral Reference Data

Reported

156 curated spectra (MS1/MS2, Q Exactive Orbitrap, ESI)

Supports analytical method development and compound identity verification

mzCloud reference; context‑dependent applicability

Evidence Dimension	Availability of validated mass spectral reference data
Target Compound Data	156 spectra (MS1, MS2); Q Exactive Orbitrap; ESI; manually curated
Comparator Or Baseline	Many in-class 2-arylsulfonyl-3-nitropyridine analogs: limited or no curated spectral reference data
Quantified Difference	Qualitative advantage in analytical characterization support
Conditions	High-resolution accurate mass (HRAM) mass spectrometry

Why This Matters

Procurement of TRi-1 enables straightforward analytical method development and compound authentication using validated spectral references, reducing quality control burden and ensuring experimental reproducibility.

• [1] mzCloud. 2-[(4-Chlorophenyl)sulfonyl]-6-methoxy-3-nitropyridine Reference 6633. 156 spectra, MS1/MS2, Q Exactive Orbitrap, ESI. View Source

In Vivo Antitumor Efficacy in Xenograft Models

TRi-1 demonstrates significant in vivo antitumor activity in both xenograft and syngeneic mouse models. At doses of 10 mg/kg intravenously or 5 mg/kg intraperitoneally, TRi-1 significantly inhibits tumor growth and reduces tumor viability . In FaDu cells, TRi-1 (0.679–6.79 μM, 6 h) robustly activates JNK and p38 phosphorylation and increases intracellular H₂O₂ production in a concentration- and time-dependent manner (10 nM–100 μM), leading to oxidative stress-mediated cytotoxicity . This in vivo validation distinguishes TRi-1 from in-class analogs that lack demonstrated efficacy in animal tumor models.

In Vivo Antitumor Model Response

Data to verify

Reported tumor growth inhibition at 10 mg/kg i.v. or 5 mg/kg i.p. in xenograft models

Reported model‑response context; supports preclinical proof‑of‑concept interpretation

Verify with independent replication; model‑specific

Evidence Dimension	In vivo antitumor efficacy
Target Compound Data	Significant tumor growth inhibition at 10 mg/kg i.v. or 5 mg/kg i.p. in xenograft and syngeneic mouse models
Comparator Or Baseline	In-class analogs: limited or no reported in vivo efficacy data
Quantified Difference	Validated in vivo activity vs. unknown/inactive comparators
Conditions	Xenograft and syngeneic mouse tumor models; FaDu cell line for in vitro validation

Why This Matters

For translational oncology research programs, TRi-1's validated in vivo activity provides a critical foundation for preclinical proof-of-concept studies that unvalidated analogs cannot support.

2-(4-Chlorophenyl)sulfonyl-6-methoxy-3-nitropyridine: Optimal Research Application Scenarios

TXNRD1-Selective Mechanistic Studies in Cancer Redox Biology

TRi-1 is the compound of choice for investigating TXNRD1-specific redox signaling pathways in cancer cells without confounding mitochondrial TXNRD2 inhibition. Its preferential isoform selectivity [1] and nanomolar potency (IC₅₀ = 12 nM) enable precise dissection of cytosolic thioredoxin system contributions to tumor cell survival, oxidative stress responses, and apoptosis regulation.

Antischistosomal Drug Discovery and Lead Optimization

For antischistosomal drug development programs, TRi-1 serves as a validated lead compound with demonstrated multi-species efficacy (LD₅₀ >0.01 mM against S. mansoni, S. japonicum, and S. haematobium) and rapid kill kinetics (≤1 hour) [1]. Its activity against immature flukes is particularly valuable for targeting juvenile parasite stages that evade current therapies.

In Vivo Preclinical Oncology Proof-of-Concept Studies

TRi-1 is validated for in vivo antitumor efficacy studies in xenograft and syngeneic mouse models at 5–10 mg/kg doses [1]. Researchers can confidently employ TRi-1 for establishing proof-of-concept for TXNRD1 inhibition as a therapeutic strategy in cancer, leveraging its demonstrated in vivo activity and favorable mitochondrial toxicity profile.

Analytical Method Development and Quality Control Reference Standard

TRi-1 benefits from curated, high-resolution mass spectral reference data (156 spectra, MS1/MS2 on Q Exactive Orbitrap) available in mzCloud [1]. This makes it an ideal reference standard for developing LC-MS/MS analytical methods, verifying compound identity in screening libraries, and establishing quality control protocols for TXNRD1 inhibitor procurement.

Application

Selection Property

Validation Focus

TXNRD1 pathway studies in cancer redox biology

Isoform selectivity profile (cytosolic TXNRD1)

Target engagement and redox signaling endpoints

Antischistosomal screening studies

Multi‑species schistosomicidal screening context

In vitro potency and kill‑kinetic endpoints

Preclinical oncology proof‑of‑concept studies

In vivo model‑response context

Tumor growth inhibition and model‑specific response

Analytical method development and QC reference

Curated mass spectral reference data

Compound identity verification and purity assessment

• [1] Gencheva R, Cheng Q, Arnér ESJ. Development of novel analogs of the TRi-1 and TRi-2 selenoprotein thioredoxin reductase inhibitors. 2025. View Source